molecular formula C15H11ClFN3OS B5531132 3-chloro-4-fluoro-N-methyl-N-(2-pyrazinylmethyl)-1-benzothiophene-2-carboxamide

3-chloro-4-fluoro-N-methyl-N-(2-pyrazinylmethyl)-1-benzothiophene-2-carboxamide

Cat. No. B5531132
M. Wt: 335.8 g/mol
InChI Key: ZXUAOCVJCYXDEE-UHFFFAOYSA-N
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Description

3-chloro-4-fluoro-N-methyl-N-(2-pyrazinylmethyl)-1-benzothiophene-2-carboxamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has shown promising results in various fields of research, including medicinal chemistry, pharmacology, and drug discovery.

Mechanism of Action

The mechanism of action of 3-chloro-4-fluoro-N-methyl-N-(2-pyrazinylmethyl)-1-benzothiophene-2-carboxamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of diseases. This compound has been shown to have potent anti-inflammatory and anti-tumor activities, which make it a promising candidate for the development of new drugs.
Biochemical and Physiological Effects:
3-chloro-4-fluoro-N-methyl-N-(2-pyrazinylmethyl)-1-benzothiophene-2-carboxamide has been shown to have a wide range of biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of diseases, including cancer and inflammation. Additionally, this compound has been shown to have potent anti-tumor and anti-inflammatory activities, which make it a promising candidate for the development of new drugs.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-chloro-4-fluoro-N-methyl-N-(2-pyrazinylmethyl)-1-benzothiophene-2-carboxamide in lab experiments is its potent anti-inflammatory and anti-tumor activities. This compound has been shown to have a wide range of biochemical and physiological effects, which make it a promising candidate for the development of new drugs. However, one of the major limitations of using this compound in lab experiments is its potential toxicity. This compound has been shown to have toxic effects on certain cell types, which may limit its use in certain experiments.

Future Directions

There are many future directions for the study of 3-chloro-4-fluoro-N-methyl-N-(2-pyrazinylmethyl)-1-benzothiophene-2-carboxamide. One of the major future directions is the development of new drugs based on this compound. This compound has shown promising results in the development of new drugs for the treatment of various diseases, including cancer, inflammation, and neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential toxicity. Finally, future research should focus on the optimization of the synthesis method for this compound, which may lead to improved yields and purity.

Synthesis Methods

The synthesis of 3-chloro-4-fluoro-N-methyl-N-(2-pyrazinylmethyl)-1-benzothiophene-2-carboxamide involves the reaction of 2-amino-4-chloro-5-fluorobenzophenone with N-methyl-N-(2-pyrazinylmethyl)amine in the presence of a suitable solvent and a base. The reaction mixture is then heated under reflux for several hours, and the resulting product is purified by column chromatography to obtain the desired compound in high yield and purity.

Scientific Research Applications

3-chloro-4-fluoro-N-methyl-N-(2-pyrazinylmethyl)-1-benzothiophene-2-carboxamide has been extensively studied for its potential use in medicinal chemistry and drug discovery. This compound has shown promising results in the development of new drugs for the treatment of various diseases, including cancer, inflammation, and neurological disorders.

properties

IUPAC Name

3-chloro-4-fluoro-N-methyl-N-(pyrazin-2-ylmethyl)-1-benzothiophene-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H11ClFN3OS/c1-20(8-9-7-18-5-6-19-9)15(21)14-13(16)12-10(17)3-2-4-11(12)22-14/h2-7H,8H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZXUAOCVJCYXDEE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CC1=NC=CN=C1)C(=O)C2=C(C3=C(C=CC=C3S2)F)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H11ClFN3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

335.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-chloro-4-fluoro-N-methyl-N-(2-pyrazinylmethyl)-1-benzothiophene-2-carboxamide

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